Cas no 40710-36-9 (Nonahexacontanoic acid methyl ester)

• Product Name: Nonahexacontanoic acid methyl ester
• CAS No: 40710-36-9
• MF: C₇₀H₁₄₀O₂
• MW: 1013.85942363739
• CID: 2667706
• Update Time: 2023-08-06

Nonahexacontanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Nonahexacontanoic acid methyl ester

• Inchi： 1S/C70H140O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45-46-47-48-49-50-51-52-53-54-55-56-57-58-59-60-61-62-63-64-65-66-67-68-69-70(71)72-2/h3-69H2,1-2H3
• InChI Key： WBCYUBACRBFRAF-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 1013.085
• Monoisotopic Mass: 1013.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 72
• Rotatable Bond Count: 68
• Complexity: 928
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 36.6
• Topological Polar Surface Area: 26.3